![molecular formula C21H17BrN2O2 B6082283 N-[4-(benzoylamino)-3-methylphenyl]-4-bromobenzamide](/img/structure/B6082283.png)
N-[4-(benzoylamino)-3-methylphenyl]-4-bromobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(benzoylamino)-3-methylphenyl]-4-bromobenzamide, commonly known as BMB, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BMB belongs to the class of benzamides and has a molecular formula C15H12BrN2O2.
Mechanism of Action
The mechanism of action of BMB involves its ability to bind to specific enzymes and modulate their activity. In cancer research, BMB has been shown to inhibit the activity of enzymes such as histone deacetylases (HDACs) and poly(ADP-ribose) polymerases (PARPs), which are involved in cancer cell proliferation. In neuroscience, BMB has been shown to modulate the activity of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
BMB has been shown to have a range of biochemical and physiological effects, depending on the target enzyme or neurotransmitter. In cancer research, BMB has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. In neuroscience, BMB has been shown to modulate the release and uptake of neurotransmitters, leading to changes in synaptic activity and behavior.
Advantages and Limitations for Lab Experiments
BMB has several advantages for use in lab experiments, including its ability to selectively target specific enzymes and neurotransmitters, its relatively low toxicity, and its ease of synthesis. However, BMB also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects.
Future Directions
There are several future directions for research on BMB, including its potential applications in the treatment of cancer and neurological disorders, its use as a lead compound for drug discovery, and its development as a tool for studying the activity of specific enzymes and neurotransmitters. Further research is needed to fully understand the mechanisms of action of BMB and to optimize its pharmacological properties for use in clinical settings.
Synthesis Methods
The synthesis of BMB involves the reaction of 4-bromobenzoyl chloride with 3-methyl-4-aminobenzoic acid in the presence of a base such as triethylamine. The resulting product is then treated with benzoyl chloride to obtain the final product, BMB.
Scientific Research Applications
BMB has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, BMB has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cancer cell proliferation. In neuroscience, BMB has been shown to modulate the activity of certain neurotransmitters, making it a potential candidate for the treatment of neurological disorders such as Parkinson's disease. In drug discovery, BMB has been used as a lead compound to develop new drugs with improved pharmacological properties.
properties
IUPAC Name |
N-(4-benzamido-3-methylphenyl)-4-bromobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17BrN2O2/c1-14-13-18(23-20(25)16-7-9-17(22)10-8-16)11-12-19(14)24-21(26)15-5-3-2-4-6-15/h2-13H,1H3,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDZLWQRTZTULIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)Br)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-benzamido-3-methylphenyl)-4-bromobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.